Cas no 1152879-24-7 ((cyclopentylmethyl)(propan-2-yl)amine)

• Product Name: (cyclopentylmethyl)(propan-2-yl)amine
• CAS No: 1152879-24-7
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5073191
• Update Time: 2025-06-09

(cyclopentylmethyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopentylmethyl)propan-2-amine
• (cyclopentylmethyl)(propan-2-yl)amine

• Inchi： 1S/C9H19N/c1-8(2)10-7-9-5-3-4-6-9/h8-10H,3-7H2,1-2H3
• InChI Key： OKVMIBNKSJGRIX-UHFFFAOYSA-N
• SMILES： N(C(C)C)CC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 82.7
• XLogP3: 2.4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (cyclopentylmethyl)(propan-2-yl)amine

Introduction to (Cyclopentylmethyl)(Propan-2-yl)amine (CAS No. 1152879-24-7)

(Cyclopentylmethyl)(propan-2-yl)amine, also known by its CAS number 1152879-24-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a wide range of potential applications, from serving as a building block in the synthesis of more complex molecules to being a key intermediate in the development of novel therapeutic agents.

The chemical structure of (cyclopentylmethyl)(propan-2-yl)amine consists of a cyclopentyl ring attached to a methyl group and an isopropylamine moiety. This combination imparts specific physicochemical properties that make it an attractive candidate for various chemical reactions and biological studies. The cyclopentyl ring provides rigidity and hydrophobicity, while the amine functionality offers opportunities for further functionalization and interaction with biological targets.

Recent advancements in the field of medicinal chemistry have highlighted the importance of (cyclopentylmethyl)(propan-2-yl)amine in the design and synthesis of new drugs. For instance, studies have shown that compounds derived from this amine can exhibit potent pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked interest among researchers to explore its potential as a lead compound for drug discovery.

In the context of drug development, (cyclopentylmethyl)(propan-2-yl)amine has been utilized as a key intermediate in the synthesis of several promising drug candidates. One notable example is its use in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The amine's ability to modulate serotonin levels in the brain makes it a valuable tool in this area of research.

Beyond its applications in pharmaceuticals, (cyclopentylmethyl)(propan-2-yl)amine has also found utility in other areas of chemistry. Its unique structure and reactivity profile make it suitable for use as a ligand in transition metal-catalyzed reactions, such as cross-coupling and C-H activation processes. These reactions are crucial for the efficient synthesis of complex organic molecules and have significant implications for both academic research and industrial applications.

The synthesis of (cyclopentylmethyl)(propan-2-yl)amine can be achieved through various methods, depending on the desired purity and scale. One common approach involves the reaction of cyclopentylmethyl bromide with isopropylamine in the presence of a base. This method yields high purity products and is scalable for industrial production. Alternatively, more advanced synthetic routes involving transition metal-catalyzed transformations have been developed to improve yield and selectivity.

The physical properties of (cyclopentylmethyl)(propan-2-yl)amine, such as its boiling point, melting point, and solubility, are essential for understanding its behavior in different chemical environments. These properties can be influenced by factors such as temperature, pressure, and solvent choice. For example, its solubility in polar solvents like ethanol and methanol makes it suitable for use in solution-phase reactions.

In terms of safety and handling, while (cyclopentylmethyl)(propan-2-yl)amine is generally considered safe under normal laboratory conditions, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

The environmental impact of (cyclopentylmethyl)(propan-2-yl)amine is another important consideration. Research into green chemistry methods has led to the development of more sustainable synthetic routes that minimize waste generation and reduce environmental footprint. These efforts align with the growing emphasis on sustainable practices in both academic and industrial settings.

In conclusion, (cyclopentylmethyl)(propan-2-yl)amine (CAS No. 1152879-24-7) is a multifaceted compound with significant potential across various fields of chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on drug discovery, synthetic chemistry, and materials science. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.